1-Ethoxycarbonyl-4-(4-trifluoromethoxyphenoxy)piperidine

• Molecular Formula: C15H18F3NO4
• Molecular Weight: 333.30 g/mol
• IUPAC Name: ethyl 4-[4-(trifluoromethoxy)phenoxy]piperidine-1-carboxylate
• InChI: InChI=1S/C15H18F3NO4/c1-2-21-14(20)19-9-7-12(8-10-19)22-11-3-5-13(6-4-11)23-15(16,17)18/h3-6,12H,2,7-10H2,1H3
• InChI Key: ISMFYCKMEBGHOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)OC2=CC=C(C=C2)OC(F)(F)F

Description

1-Ethoxycarbonyl-4-(4-trifluoromethoxyphenoxy)piperidine is a useful research compound. Its molecular formula is C15H18F3NO4 and its molecular weight is 333.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-ethoxycarbonyl-4-mesyloxypiperidine (13.6 g), trifluoromethoxyphenol (4.0 g), tetrabutylammonium chloride (1.2 g) and potassium carbonate (7.72 g) were suspended in water (20 mL) and the suspension was refluxed for 3 hours. The reaction solution was cooled to room temperature, and then the reaction product was extracted with toluene (24 mL). The extract was washed with water (20 mL×2), and then the solvent was concentrated under reduced pressure to obtain a target compound as a light yellow oily substance. The yield amount was 12.03 g (%). The obtained target compound was used, for the subsequent reaction without being purified.